Cas no 64037-11-2 (7-chloro-1,3-benzoxazol-2-amine)

• Product Name: 7-chloro-1,3-benzoxazol-2-amine
• CAS No: 64037-11-2
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD01664219
• CID: 516957
• PubChem ID: 46384
• Update Time: 2025-10-29

7-chloro-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chlorobenzo[d]oxazol-2-amine
• 7-Chloro-1,3-benzoxazol-2-amine
• 2-Amino-7-chlorobenzoxazole
• 2-Benzoxazolamine,7-chloro
• 7-Chlor-2-amino-benzoxazol
• 7-Chlor-benzoxazol-2-ylamin
• 7-chloro-benzooxazol-2-ylamine
• 7-chloro-benzoxazol-2-ylamine
• 7-chlorobenzoxazole-2-ylamine
• BENZOXAZOLE,2-AMINO-7-CHLORO
• SY130060
• BENZOXAZOLE, 2-AMINO-7-CHLORO-
• MB01974
• SCHEMBL10991077
• AC6529
• 64037-11-2
• NSC 24973
• A917621
• MFCD01664219
• DB-307295
• DTXSID90214033
• 7-Chloro-2-benzoxazolamine
• NSC24973
• STL433250
• CS-0312684
• 2-Benzoxazolamine, 7-chloro-
• 2-Amino-7-chloro-benzoxazole
• NSC-24973
• ALBB-025483
• AKOS015998394
• LS-08583
• 7-chloro-1,3-benzoxazol-2-amine

• MDL： MFCD01664219
• Inchi： 1S/C7H5ClN2O/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,(H2,9,10)
• InChI Key： ZNJCQBBJHFLQAG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(N)=N2

Computed Properties

• Exact Mass: 168.00900
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.4369 (rough estimate)
• Boiling Point: 316.8℃/760mmHg
• Refractive Index: 1.5618 (estimate)
• PSA: 52.05000
• LogP: 2.64460

Additional information on 7-chloro-1,3-benzoxazol-2-amine

Professional Introduction to 7-chloro-1,3-benzoxazol-2-amine (CAS No. 64037-11-2)

7-chloro-1,3-benzoxazol-2-amine, identified by its CAS number 64037-11-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative belongs to the benzoxazole family, a class of molecules widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of a chlorine substituent at the 7-position and an amine group at the 2-position imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzoxazole core structure is characterized by a fused ring system consisting of an oxygen atom and two nitrogen atoms, which contributes to its stability and electronic properties. The amine functionality at the 2-position provides a nucleophilic center, enabling participation in various chemical transformations such as condensation reactions, cyclization, and nucleophilic substitution. These features make 7-chloro-1,3-benzoxazol-2-amine a versatile building block for the construction of more complex molecular architectures.

In recent years, there has been growing interest in benzoxazole derivatives due to their potential applications in drug discovery and development. Several studies have highlighted the pharmacological significance of this scaffold, demonstrating its role in modulating various biological pathways. For instance, derivatives of benzoxazole have been investigated for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound 7-chloro-1,3-benzoxazol-2-amine has been explored as a precursor in the synthesis of molecules targeting specific disease mechanisms.

One notable area of research involves the use of 7-chloro-1,3-benzoxazol-2-amine in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit kinase activity, researchers aim to develop novel therapeutic strategies. The amine group in 7-chloro-1,3-benzoxazol-2-amine allows for further functionalization to create potent kinase inhibitors with improved selectivity and efficacy.

Another area where this compound has shown promise is in the synthesis of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Benzoxazole derivatives have been reported to exhibit neuroprotective effects by scavenging reactive oxygen species and inhibiting protease activity. The structural features of 7-chloro-1,3-benzoxazol-2-amine, including its heterocyclic system and amine functionality, make it a suitable candidate for developing such neuroprotective compounds.

The synthetic utility of 7-chloro-1,3-benzoxazol-2-amine has also been explored in the preparation of metal chelating agents. Metal ions such as iron and copper are involved in various physiological processes but can become toxic when present in excessive amounts. Chelating agents are designed to bind tightly to these metal ions, preventing their harmful effects. The nitrogen atoms in the benzoxazole ring provide coordination sites for metal ions, making derivatives of this compound effective chelators. This property has implications in treating metal poisoning and enhancing therapeutic efficacy by improving drug delivery systems.

In conclusion, 7-chloro-1,3-benzoxazol-2-amine (CAS No. 64037-11-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications ranging from kinase inhibition to neuroprotection and metal chelation. As research continues to uncover new biological functions and synthetic possibilities, this benzoxazole derivative is poised to play an increasingly important role in medicinal chemistry.